Cas no 1206992-97-3 (6-bromo-N-[3-(1H-imidazol-1-yl)propyl]-1,3-benzothiazol-2-amine)

• Product Name: 6-bromo-N-[3-(1H-imidazol-1-yl)propyl]-1,3-benzothiazol-2-amine
• CAS No: 1206992-97-3
• MF: C₁₃H₁₃BrN₄S
• MW: 337.238119840622
• CID: 4562942
• Update Time: 2025-05-26

6-bromo-N-[3-(1H-imidazol-1-yl)propyl]-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-(1H-Imidazol-1-yl)propyl)-6-bromobenzo[d]thiazol-2-amine
• 2-Benzothiazolamine, 6-bromo-N-[3-(1H-imidazol-1-yl)propyl]-
• 6-bromo-N-[3-(1H-imidazol-1-yl)propyl]-1,3-benzothiazol-2-amine

• Inchi： 1S/C13H13BrN4S/c14-10-2-3-11-12(8-10)19-13(17-11)16-4-1-6-18-7-5-15-9-18/h2-3,5,7-9H,1,4,6H2,(H,16,17)
• InChI Key： PWGGUSSXSLWVDX-UHFFFAOYSA-N
• SMILES： S1C2=CC(Br)=CC=C2N=C1NCCCN1C=NC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-bromo-N-[3-(1H-imidazol-1-yl)propyl]-1,3-benzothiazol-2-amine

6-Bromo-N-[3-(1H-imidazol-1-yl)propyl]-1,3-benzothiazol-2-amine: A Comprehensive Overview

The compound 6-bromo-N-[3-(1H-imidazol-1-yl)propyl]-1,3-benzothiazol-2-amine (CAS No. 1206992-97-3) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzothiazoles, which are widely studied for their unique chemical properties and biological activities. The structure of this molecule incorporates a benzothiazole ring system, a bromine substituent at the 6-position, and an imidazole-containing side chain attached via an amine group at the 2-position. These structural features contribute to its distinct reactivity and functionality.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery and material science. The imidazole moiety within this compound is particularly noteworthy due to its ability to act as a hydrogen bond donor and acceptor, enhancing its compatibility with biological systems. This property makes it a promising candidate for applications in medicinal chemistry, where such interactions are critical for drug-target binding.

One of the most intriguing aspects of 6-bromo-N-[3-(1H-imidazol-1-yl)propyl]-1,3-benzothiazol-2-amine is its potential as a precursor in the synthesis of advanced materials. Researchers have explored its role in constructing heterocyclic frameworks, which are essential components of modern pharmaceuticals and agrochemicals. The presence of the bromine atom at the 6-position further enhances its versatility, as it can serve as a reactive site for various substitution reactions.

Moreover, this compound has shown remarkable stability under physiological conditions, making it an attractive option for biomedical applications. Its ability to resist enzymatic degradation while maintaining bioavailability has been validated in recent in vitro studies. This stability is attributed to the electronic properties of the benzothiazole ring system, which provides resistance against oxidative stress and metabolic cleavage.

In terms of synthesis, 6-bromo-N-[3-(1H-imidazol-1-yl)propyl]-1,3-benzothiazol-2-amine can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The synthesis typically begins with the preparation of the benzothiazole core, followed by bromination at the 6-position. Subsequent steps involve introducing the imidazole-containing side chain via amide bond formation. Optimization of reaction conditions has been a focal point in recent research, with studies demonstrating improved yields through the use of microwave-assisted synthesis techniques.

The biological activity of this compound has been extensively studied in recent years. In particular, its anti-inflammatory and antioxidant properties have been evaluated in cellular models. Results indicate that it exhibits potent inhibitory effects on pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for inflammatory diseases. Additionally, its radical scavenging capacity makes it a candidate for use in antioxidant formulations.

Another area of interest is its application in nanotechnology. The compound's ability to self-assemble into ordered nanostructures has been explored for use in drug delivery systems and sensors. Its amphiphilic nature facilitates the formation of vesicles or micelles, which can encapsulate hydrophobic drugs and enhance their solubility and bioavailability.

In conclusion, 6-bromo-N-[3-(1H-imidazol-1-yl)propyl]-1,3-benzothiazol-2-amine (CAS No. 1206992-97-3) represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with its favorable biological properties and synthetic accessibility, positions it as a valuable tool in contemporary research and development efforts.